Cas no 1261909-00-5 (4-(4-Ethoxy-2-methylphenyl)-2-fluorobenzoic acid)

• Product Name: 4-(4-Ethoxy-2-methylphenyl)-2-fluorobenzoic acid
• CAS No: 1261909-00-5
• MF: C₁₆H₁₅FO₃
• MW: 274.286908388138
• MDL: MFCD18321262
• CID: 2762778
• PubChem ID: 53227153
• Update Time: 2025-06-25

4-(4-Ethoxy-2-methylphenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261909-00-5
• 4-(4-Ethoxy-2-methylphenyl)-2-fluorobenzoic acid, 95%
• DTXSID20690740
• MFCD18321262
• 4-(4-ETHOXY-2-METHYLPHENYL)-2-FLUOROBENZOIC ACID
• 4'-Ethoxy-3-fluoro-2'-methyl[1,1'-biphenyl]-4-carboxylic acid
• 4-(4-Ethoxy-2-methylphenyl)-2-fluorobenzoic acid

• MDL： MFCD18321262
• Inchi： 1S/C16H15FO3/c1-3-20-12-5-7-13(10(2)8-12)11-4-6-14(16(18)19)15(17)9-11/h4-9H,3H2,1-2H3,(H,18,19)
• InChI Key： XHPAZJKANMFLSP-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=CC(=CC=1C)OCC

Computed Properties

• Exact Mass: 274.10052250Da
• Monoisotopic Mass: 274.10052250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(4-Ethoxy-2-methylphenyl)-2-fluorobenzoic acid

4-(4-Ethoxy-2-methylphenyl)-2-fluorobenzoic Acid: A Comprehensive Overview

4-(4-Ethoxy-2-methylphenyl)-2-fluorobenzoic acid, also known by its CAS number CAS No. 1261909-00-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a substituted phenyl group. The presence of the ethoxy and methyl substituents, along with the fluorine atom, imparts distinctive chemical and biological properties to this molecule.

The synthesis of 4-(4-Ethoxy-2-methylphenyl)-2-fluorobenzoic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and better purity. The compound's structure has been thoroughly studied using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its conformational preferences and intermolecular interactions, which are crucial for understanding its reactivity and stability.

In terms of pharmacological applications, 4-(4-Ethoxy-2-methylphenyl)-2-fluorobenzoic acid has shown potential as a lead compound in drug discovery. Recent research has focused on its ability to modulate various biological targets, including enzymes and receptors involved in inflammatory and metabolic disorders. For instance, studies have demonstrated that this compound exhibits anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has been found to possess antioxidant properties, making it a promising candidate for combating oxidative stress-related diseases.

The fluorine atom in the structure plays a pivotal role in determining the compound's pharmacokinetic properties. Fluorine substitution often enhances lipophilicity and bioavailability, which are critical factors for drug efficacy. Recent computational studies have utilized molecular docking and dynamics simulations to explore the binding interactions of this compound with various biological targets. These studies have provided valuable insights into its mechanism of action and have guided further optimization efforts.

Beyond pharmacology, 4-(4-Ethoxy-2-methylphenyl)-2-fluorobenzoic acid has also found applications in materials science. Its ability to form stable crystalline structures makes it a candidate for use in organic electronics and sensors. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and as a sensing material for detecting environmental pollutants. These applications highlight the versatility of this compound across multiple scientific disciplines.

In conclusion, 4-(4-Ethoxy-2-methylphenyl)-2-fluorobenzoic acid is a multifaceted compound with diverse applications in chemistry, pharmacology, and materials science. Its unique structure and functional groups make it an attractive target for further research and development. As scientific advancements continue to unfold, this compound is expected to contribute significantly to the discovery of novel therapeutic agents and advanced materials.